(2S,3R)-2-Cyclopropyl-1-(9H-fluoren-9-ylmethoxycarbonyl)pyrrolidine-3-carboxylic acid

• IUPAC Name: (2S,3R)-2-cyclopropyl-1-(9H-fluoren-9-ylmethoxycarbonyl)pyrrolidine-3-carboxylic acid
• InChI: InChI=1S/C23H23NO4/c25-22(26)19-11-12-24(21(19)14-9-10-14)23(27)28-13-20-17-7-3-1-5-15(17)16-6-2-4-8-18(16)20/h1-8,14,19-21H,9-13H2,(H,25,26)/t19-,21+/m1/s1
• InChI Key: NJHWXQIEPKUJIY-CTNGQTDRSA-N
• Canonical SMILES: C1CC1C2C(CCN2C(=O)OCC3C4=CC=CC=C4C5=CC=CC=C35)C(=O)O
• Isomeric SMILES: C1CN([C@H]([C@@H]1C(=O)O)C2CC2)C(=O)OCC3C4=CC=CC=C4C5=CC=CC=C35
• Molecular Formula: C23H23NO4
• Molecular Weight: 377.4 g/mol

Description

(2S,3R)-2-Cyclopropyl-1-(9H-fluoren-9-ylmethoxycarbonyl)pyrrolidine-3-carboxylic acid is a useful research compound. Its molecular formula is C23H23NO4 and its molecular weight is 377.44. The purity is usually 95%.
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Scientific Research Applications

Protection and Deprotection in Synthesis

The fluoren-9-ylmethoxycarbonyl (Fmoc) group, closely related to the structure , serves as a protective group for hydroxy groups during synthesis. This protective capacity allows it to be used alongside acid- and base-labile protecting groups, offering a versatile tool for complex organic syntheses. The Fmoc group can be conveniently removed without affecting other sensitive groups, showcasing its utility in multi-step synthetic procedures (C. Gioeli & J. Chattopadhyaya, 1982).

Antibacterial Agent Synthesis

Compounds incorporating the cyclopropyl group, similar to the one , have been synthesized and evaluated for their potential as antibacterial agents. These studies have led to the development of compounds with significant activity, highlighting the importance of cyclopropyl derivatives in medicinal chemistry (T. Miyamoto et al., 1987).

Development of Polymeric Materials

The synthesis of new aromatic polyamides derived from fluorene-based compounds demonstrates the applicability of such structures in creating materials with desirable properties, such as solubility in organic solvents and high thermal stability. These materials have potential applications in various fields, including electronics and materials science (S. Hsiao et al., 1999).

Influenza Neuraminidase Inhibitors

The compound in focus is structurally related to molecules that have been developed as potent inhibitors of influenza neuraminidase, an essential enzyme for viral replication. This application is crucial for the development of antiviral drugs, particularly those targeting the influenza virus (G. T. Wang et al., 2001).